Cas no 2784692-80-2 (N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine)

• Product Name: N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine
• CAS No: 2784692-80-2
• MF: C₃₄H₂₅N
• MW: 447.569008588791
• CID: 5148099
• PubChem ID: 164890669
• Update Time: 2025-07-19

N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine
• BS-53577
• SCHEMBL24551953
• N-(4-(4-Phenylnaphthalen-1-yl)phenyl)-[1,1'-biphenyl]-2-amine
• 2784692-80-2
• F74755
• N-[4-(4-phenylnaphthalen-1-yl)phenyl]-[1,1'-biphenyl]-2-amine

• Inchi： 1S/C34H25N/c1-3-11-25(12-4-1)29-23-24-30(33-17-8-7-16-32(29)33)27-19-21-28(22-20-27)35-34-18-10-9-15-31(34)26-13-5-2-6-14-26/h1-24,35H
• InChI Key： HQAVNARLFOEEMB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C1C=CC=CC=1)C1C=CC(C2=CC=C(C3C=CC=CC=3)C3C=CC=CC2=3)=CC=1

Computed Properties

• Exact Mass: 447.198699802g/mol
• Monoisotopic Mass: 447.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 12Ų

Additional information on N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine

Comprehensive Overview of N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine (CAS No. 2784692-80-2)

The compound N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine (CAS No. 2784692-80-2) is a sophisticated organic molecule that has garnered significant attention in the field of materials science, particularly for its potential applications in organic electronics and optoelectronics. With the increasing demand for advanced materials in OLED displays, organic photovoltaics, and light-emitting diodes (LEDs), researchers are actively exploring the unique properties of this compound. Its molecular structure, featuring a biphenylamine core and naphthalene derivatives, suggests promising charge transport and luminescent characteristics, making it a candidate for next-generation semiconductor materials.

One of the most intriguing aspects of N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine is its potential role in flexible electronics. As the industry shifts toward wearable technology and foldable screens, the need for high-performance organic semiconductors has never been greater. This compound's thermal stability and electron mobility are key factors driving research into its applicability. Recent studies have highlighted its compatibility with solution-processable fabrication techniques, which could lower production costs and simplify manufacturing processes compared to traditional inorganic alternatives.

In addition to its electronic applications, CAS No. 2784692-80-2 is being investigated for its potential in photocatalysis and energy storage systems. The compound's conjugated aromatic system may facilitate efficient light absorption and charge separation, properties critical for solar energy conversion. Researchers are also examining its use in organic batteries, where its redox-active sites could contribute to higher energy densities. These explorations align with global trends toward sustainable energy solutions and green chemistry, addressing pressing environmental concerns.

The synthesis of N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling methods. These processes are designed to achieve high yields and purity, essential for industrial-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. The growing interest in high-purity organic compounds for research and development underscores the importance of reliable synthesis protocols.

From a commercial perspective, the demand for CAS No. 2784692-80-2 is expected to rise as its applications become more validated. Companies specializing in advanced materials and electronic chemicals are monitoring its progress closely. Furthermore, academic institutions are collaborating with industry partners to accelerate the translation of laboratory findings into market-ready technologies. This synergy between research and commercialization is critical for driving innovation in the organic electronics sector.

In conclusion, N-[4-(4-Phenyl-1-naphthalenyl)phenyl]-[1,1′-biphenyl]-2-amine represents a compelling example of how tailored organic molecules can address contemporary technological challenges. Its versatility in optoelectronic devices, energy storage, and catalytic applications positions it as a compound of significant interest. As research continues to uncover its full potential, this molecule may play a pivotal role in shaping the future of smart materials and sustainable technologies.